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Compound Name:
Anti-DCBLD2/ESDN Antibody
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Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols and guidelines for the use of the FA19-1

antibody, which targets Human CUB domain-containing protein 1 (CLCP1), in Enzyme-Linked

Immunosorbent Assay (ELISA).

Introduction
The FA19-1 antibody is a research tool for the detection of Human CLCP1, a protein implicated

in cell motility and cancer metastasis. This document outlines a general protocol for a sandwich

ELISA, which is a common and highly sensitive method for quantifying a specific antigen in a

sample. Optimization of antibody concentrations is crucial for achieving the best results.

Data Presentation
Effective data analysis in ELISA requires careful recording and organization of results. The

following tables provide a template for structuring your quantitative data.
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Table 1: ELISA Plate Layout
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Caption: Example of a 96-well plate layout for a typical ELISA experiment, including blanks,

standards, controls, and samples in duplicate.

Table 2: Standard Curve Data
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Standard
Concentration
(pg/mL)

Absorbance
(450 nm) -
Replicate 1

Absorbance
(450 nm) -
Replicate 2

Mean
Absorbance

Corrected
Absorbance
(Mean - Blank)

0 (Blank)

15.6

31.2

62.5

125

250

500

1000

Caption: Table for recording the absorbance readings of the standard dilutions and calculating

the corrected absorbance for generating a standard curve.

Table 3: Sample Data
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Caption: Table for recording and calculating the concentration of the target protein in unknown

samples.
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Experimental Protocols
General Sandwich ELISA Protocol
This protocol provides a general framework. Optimal conditions, particularly antibody dilutions,

should be determined empirically.

Materials:

FA19-1 Antibody (Capture Antibody)

Biotinylated detection antibody specific for CLCP1

Recombinant CLCP1 protein (for standard curve)

96-well ELISA plates

Coating Buffer (e.g., 0.1 M Carbonate-Bicarbonate, pH 9.6)

Wash Buffer (e.g., PBS with 0.05% Tween-20)

Blocking Buffer (e.g., 1% BSA in PBS)

Assay Diluent (e.g., 0.1% BSA in PBS)

Streptavidin-HRP conjugate

TMB Substrate Solution

Stop Solution (e.g., 2 N H₂SO₄)

Plate reader capable of measuring absorbance at 450 nm

Procedure:

Coating:

Dilute the FA19-1 capture antibody to a concentration of 1-10 µg/mL in Coating Buffer.

Add 100 µL of the diluted antibody to each well of the 96-well plate.
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Incubate overnight at 4°C.

Washing (1):

Aspirate the coating solution from the wells.

Wash the plate three times with 200 µL of Wash Buffer per well.

Blocking:

Add 200 µL of Blocking Buffer to each well.

Incubate for 1-2 hours at room temperature.

Washing (2):

Repeat the washing step as in step 2.

Sample and Standard Incubation:

Prepare serial dilutions of the recombinant CLCP1 protein in Assay Diluent to generate a

standard curve (e.g., 1000 pg/mL to 15.6 pg/mL).

Prepare dilutions of your samples in Assay Diluent. A starting dilution of 1:2 is

recommended, with further dilutions if the initial concentration is high.

Add 100 µL of the standards and samples to the appropriate wells.

Incubate for 2 hours at room temperature.

Washing (3):

Repeat the washing step as in step 2.

Detection Antibody Incubation:

Dilute the biotinylated detection antibody in Assay Diluent. The optimal dilution should be

determined empirically, but a starting point of 1:1000 to 1:5000 is common.
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Add 100 µL of the diluted detection antibody to each well.

Incubate for 1 hour at room temperature.

Washing (4):

Repeat the washing step as in step 2.

Streptavidin-HRP Incubation:

Dilute the Streptavidin-HRP conjugate in Assay Diluent (e.g., 1:10,000).

Add 100 µL of the diluted conjugate to each well.

Incubate for 30 minutes at room temperature in the dark.

Washing (5):

Repeat the washing step as in step 2, but increase the number of washes to five.

Substrate Development:

Add 100 µL of TMB Substrate Solution to each well.

Incubate for 15-30 minutes at room temperature in the dark, or until a color change is

observed.

Stopping the Reaction:

Add 50 µL of Stop Solution to each well. The color will change from blue to yellow.

Reading the Plate:

Read the absorbance of each well at 450 nm using a microplate reader.

Optimization of Antibody Dilution (Checkerboard
Titration)
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To determine the optimal concentrations of the capture (FA19-1) and detection antibodies, a

checkerboard titration is recommended. This involves testing a range of dilutions for both

antibodies simultaneously to find the combination that yields the highest signal-to-noise ratio.

Procedure:

Prepare serial dilutions of the FA19-1 capture antibody (e.g., 0.5, 1, 2, 4 µg/mL) and coat

different rows of a 96-well plate with each dilution.

After blocking and adding a constant, known concentration of the CLCP1 antigen, prepare

serial dilutions of the biotinylated detection antibody (e.g., 1:500, 1:1000, 1:2000, 1:4000)

and add them to different columns.

Follow the remaining steps of the ELISA protocol.

The optimal combination will be the one that gives a strong signal with the antigen and a low

background signal in the absence of the antigen.

Visualizations
CLCP1 Signaling Pathway
CLCP1 (also known as CDCP1) is a transmembrane protein that, upon phosphorylation, can

initiate downstream signaling cascades involved in cell migration, invasion, and proliferation.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CLCP1 (CDCP1)

PI3K

SRC/MAPK

JAK2

Src Family Kinases

 Phosphorylates

PKCδ

 Phosphorylates

Akt

Cell Migration
& Invasion Cell Proliferation

STAT3

Metastasis

Click to download full resolution via product page

Caption: CLCP1 signaling pathways involved in cancer progression.

Sandwich ELISA Workflow
The following diagram illustrates the key steps of the sandwich ELISA protocol.
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Caption: Workflow for a sandwich ELISA using the FA19-1 antibody.
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To cite this document: BenchChem. [Application Notes and Protocols for FA19-1 Antibody in
ELISA]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616150/docs#application-notes-and-protocols-for-
fa19-1-antibody-in-elisa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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